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Compound of Interest

Compound Name:

1-Bromo-4-chloro-2-

(tetrahydropyran-2-

ylmethoxy)benzene

CAS No.: 1257664-96-2

Cat. No.: B571915

Get Quote

In the landscape of modern organic synthesis, particularly in the development of

pharmaceuticals and complex molecular architectures, halogenated aromatic compounds are

indispensable synthons. Bromochlorobenzenes, featuring two distinct halogen atoms on a

benzene ring, offer a platform for sequential and site-selective functionalization. The differential

reactivity of the carbon-bromine and carbon-chlorine bonds is the cornerstone of their utility,

allowing for controlled, stepwise introduction of various substituents through cross-coupling

reactions.

The tetrahydropyranyl (THP) group serves as a robust and reliable protecting group for the

phenolic hydroxyl functionality. Its introduction transforms the acidic and potentially reactive

phenol into a stable ether, which is tolerant of a wide array of non-acidic reaction conditions.[1]

[2] This stability is crucial when performing reactions such as organometallic additions or

reductions on other parts of the molecule. The THP group's low cost and the ease of its

introduction and subsequent removal under mild acidic conditions further enhance its appeal in

multi-step synthetic campaigns.[3]
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This guide will focus on the properties and applications of various isomers of 2-

((bromochlorophenyl)oxy)tetrahydro-2H-pyran, providing the necessary data and protocols to

effectively utilize these reagents in research and development.

Physical and Spectroscopic Properties
The physical and spectroscopic properties of THP-protected bromochlorobenzenes are

influenced by the substitution pattern of the halogen atoms on the aromatic ring. While

experimental data for every isomer is not readily available in the literature, we can predict these

properties based on known data for related compounds and established principles of physical

organic chemistry.

Physical Properties
The introduction of the bulky, non-polar THP group generally leads to an increase in the melting

point and a decrease in the aqueous solubility of the parent bromochlorophenol. The

compounds are typically white to off-white crystalline solids at room temperature and are

soluble in a range of common organic solvents such as dichloromethane, chloroform, ethyl

acetate, and tetrahydrofuran.

Isomer
Predicted
Molecular Formula

Predicted
Molecular Weight (
g/mol )

Predicted Melting
Point (°C)

2-((4-Bromo-2-

chlorophenyl)oxy)tetra

hydro-2H-pyran

C₁₁H₁₂BrClO₂ 291.57 60-70

2-((2-Bromo-4-

chlorophenyl)oxy)tetra

hydro-2H-pyran

C₁₁H₁₂BrClO₂ 291.57 55-65

2-((4-Bromo-3-

chlorophenyl)oxy)tetra

hydro-2H-pyran

C₁₁H₁₂BrClO₂ 291.57 50-60

Note: The melting points are estimates based on related structures and should be considered

as a general guide.
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Spectroscopic Data
Nuclear Magnetic Resonance (NMR) and Infrared (IR) spectroscopy are essential tools for the

characterization of THP-protected bromochlorobenzenes.

The ¹H NMR spectrum of a THP-protected bromochlorobenzene is characterized by signals in

both the aromatic and aliphatic regions. The chemical shifts of the aromatic protons are

influenced by the electronic effects of the bromine, chlorine, and the THP-oxy group. The THP

group itself gives rise to a series of complex multiplets in the aliphatic region due to the

diastereotopic protons on the tetrahydropyran ring. A characteristic signal is the anomeric

proton (O-CH-O), which typically appears as a triplet or multiplet between 5.3 and 5.6 ppm.

Predicted ¹H NMR Data for 2-((4-Bromo-2-chlorophenyl)oxy)tetrahydro-2H-pyran in CDCl₃:

Proton Assignment
Predicted Chemical
Shift (δ, ppm)

Multiplicity
Coupling Constant
(J, Hz)

Aromatic H 7.6 - 7.8 d ~2.5

Aromatic H 7.3 - 7.5 dd ~8.8, 2.5

Aromatic H 7.0 - 7.2 d ~8.8

Anomeric H (OCHO) 5.4 - 5.6 t ~3.0

THP Methylene

(OCH₂)
3.9 - 4.1 m -

THP Methylene

(OCH₂)
3.5 - 3.7 m -

THP Methylenes

(CH₂)
1.5 - 2.0 m -

The ¹³C NMR spectrum provides valuable information about the carbon framework. The

number of signals in the aromatic region can help confirm the substitution pattern of the

benzene ring. The THP group carbons typically appear in the range of 19-99 ppm.

Predicted ¹³C NMR Data for 2-((4-Bromo-2-chlorophenyl)oxy)tetrahydro-2H-pyran in CDCl₃:
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Carbon Assignment Predicted Chemical Shift (δ, ppm)

Aromatic C-O 150 - 155

Aromatic C-Cl 125 - 130

Aromatic C-Br 115 - 120

Aromatic C-H 118 - 135

Anomeric C (OCHO) 95 - 100

THP Methylene (OCH₂) 61 - 65

THP Methylenes (CH₂) 18 - 32

The IR spectrum is useful for identifying key functional groups. The most prominent features for

a THP-protected bromochlorobenzene are the C-O stretching vibrations of the ether linkages

and the aromatic C-H and C=C stretching vibrations.

Functional Group Characteristic Absorption (cm⁻¹)

C-O (Aryl ether) 1230 - 1270

C-O (Aliphatic ether) 1020 - 1150

Aromatic C=C 1450 - 1600

Aromatic C-H 3010 - 3100

C-Br 500 - 600

C-Cl 600 - 800

Synthesis and Purification
The synthesis of THP-protected bromochlorobenzenes is a straightforward procedure involving

the acid-catalyzed reaction of a bromochlorophenol with 3,4-dihydro-2H-pyran (DHP).[3]

Synthesis Workflow
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Starting Materials Reaction

Workup & Purification
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Acid Catalyst
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(e.g., NaHCO₃ soln.)
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Purification
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Caption: General workflow for the synthesis of THP-protected bromochlorobenzenes.
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Detailed Experimental Protocol: Synthesis of 2-((4-
Bromo-2-chlorophenyl)oxy)tetrahydro-2H-pyran
This protocol provides a step-by-step method for the synthesis of a representative THP-

protected bromochlorobenzene.

Materials:

4-Bromo-2-chlorophenol

3,4-Dihydro-2H-pyran (DHP)

Pyridinium p-toluenesulfonate (PPTS)

Dichloromethane (DCM), anhydrous

Saturated aqueous sodium bicarbonate (NaHCO₃) solution

Brine (saturated aqueous NaCl solution)

Anhydrous sodium sulfate (Na₂SO₄)

Ethyl acetate (EtOAc) for extraction

Hexanes for column chromatography

Silica gel for column chromatography

Procedure:

To a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add

4-bromo-2-chlorophenol (1.0 eq).

Dissolve the phenol in anhydrous DCM (approximately 0.2 M concentration).

Cool the solution to 0 °C in an ice bath.

Add PPTS (0.1 eq) to the stirred solution.
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Add DHP (1.5 eq) dropwise to the reaction mixture over 5-10 minutes.

Allow the reaction to warm to room temperature and stir for 2-4 hours. Monitor the reaction

progress by thin-layer chromatography (TLC).

Upon completion, quench the reaction by adding saturated aqueous NaHCO₃ solution.

Transfer the mixture to a separatory funnel and extract with EtOAc (3 x volume of aqueous

layer).

Combine the organic layers, wash with brine, and dry over anhydrous Na₂SO₄.

Filter the mixture and concentrate the filtrate under reduced pressure using a rotary

evaporator.

Purify the crude product by flash column chromatography on silica gel, eluting with a

gradient of hexanes and ethyl acetate (e.g., 98:2 to 95:5 hexanes:EtOAc) to afford the pure

THP-protected product.

Chemical Properties and Reactivity
The chemical behavior of THP-protected bromochlorobenzenes is dominated by the stability of

the THP ether and the differential reactivity of the C-Br and C-Cl bonds in cross-coupling

reactions.

Stability of the THP Ether
The THP ether linkage is an acetal, which imparts stability towards a wide range of reagents

and conditions, including:

Strongly basic conditions: Stable to alkoxides, hydroxides, and amines.

Organometallic reagents: Generally stable to Grignard reagents and organolithiums at low

temperatures.

Nucleophiles: Resistant to attack by most nucleophiles.
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Reductants: Stable to common reducing agents like sodium borohydride and lithium

aluminum hydride.

However, the THP group is labile under acidic conditions.[1] Both Brønsted and Lewis acids

can catalyze its cleavage. This sensitivity to acid is the basis for its use as a protecting group,

as it can be removed under mild acidic conditions that do not affect other functional groups.

Reactivity in Palladium-Catalyzed Cross-Coupling
Reactions
The primary synthetic application of THP-protected bromochlorobenzenes is in sequential

palladium-catalyzed cross-coupling reactions. The difference in bond dissociation energies

between the C-Br and C-Cl bonds allows for chemoselective functionalization. The general

order of reactivity for aryl halides in oxidative addition to Pd(0) is I > Br > OTf >> Cl.[4][5] This

reactivity difference enables the selective coupling at the more reactive C-Br bond while leaving

the C-Cl bond intact for a subsequent transformation.

The Suzuki-Miyaura coupling, which forms a C-C bond between an organohalide and an

organoboron compound, is a powerful tool in organic synthesis.[6][7] By carefully selecting the

catalyst, ligands, and reaction conditions, it is possible to achieve high chemoselectivity for the

reaction at the C-Br bond of a THP-protected bromochlorobenzene.

THP-Protected
Bromochlorobenzene

Pd Catalyst
(e.g., Pd(PPh₃)₄)

Organoboron Reagent
(R-B(OH)₂)

Monocoupled Product
(THP-Protected Arylchlorobenzene)

Selective reaction at C-Br

Base
(e.g., K₂CO₃, Cs₂CO₃)

Solvent
(e.g., Toluene/H₂O, Dioxane/H₂O)
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Caption: Chemoselective Suzuki-Miyaura coupling at the C-Br bond.

Detailed Experimental Protocol: Chemoselective Suzuki-Miyaura Coupling of 2-((4-Bromo-2-

chlorophenyl)oxy)tetrahydro-2H-pyran

Materials:

2-((4-Bromo-2-chlorophenyl)oxy)tetrahydro-2H-pyran (1.0 eq)

Arylboronic acid (1.2 eq)

Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (0.03 eq)

Potassium carbonate (K₂CO₃) (2.0 eq)

Toluene

Ethanol

Water

Ethyl acetate (EtOAc)

Brine

Procedure:

In a round-bottom flask, combine 2-((4-bromo-2-chlorophenyl)oxy)tetrahydro-2H-pyran, the

arylboronic acid, and K₂CO₃.

Add a solvent mixture of toluene, ethanol, and water (e.g., 4:1:1 ratio).

Degas the mixture by bubbling argon or nitrogen through it for 15-20 minutes.

Add the Pd(PPh₃)₄ catalyst under a positive pressure of the inert gas.

Heat the reaction mixture to reflux (typically 80-100 °C) and stir for 4-12 hours, monitoring by

TLC.
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After the reaction is complete, cool the mixture to room temperature and dilute with water.

Extract the product with EtOAc (3x).

Combine the organic layers, wash with brine, and dry over anhydrous Na₂SO₄.

Filter and concentrate the solution under reduced pressure.

Purify the crude product by flash column chromatography on silica gel to obtain the

monocoupled product.

The Sonogashira coupling enables the formation of a C-C bond between an aryl halide and a

terminal alkyne.[8][9] Similar to the Suzuki coupling, chemoselectivity for the C-Br bond can be

achieved, providing access to THP-protected chloro-substituted aryl alkynes. These

intermediates are valuable for the synthesis of more complex molecules.

Deprotection of the THP Group
The removal of the THP group is typically the final step in a synthetic sequence, revealing the

free phenol. This is achieved by acid-catalyzed hydrolysis.

Deprotection Workflow
THP-Protected

Compound

Acid Catalyst
(e.g., HCl, PTSA, Acetic Acid)

Deprotected Phenol

Mild heating or RT

Protic Solvent
(e.g., Methanol, Ethanol, THF/H₂O)
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Caption: Acid-catalyzed deprotection of the THP group.

Detailed Experimental Protocol: Deprotection of a THP-
Protected Bromochlorobenzene
Materials:

THP-protected bromochlorobenzene (1.0 eq)

p-Toluenesulfonic acid monohydrate (PTSA·H₂O) (0.1 eq)

Methanol (MeOH)

Saturated aqueous NaHCO₃ solution

Ethyl acetate (EtOAc)

Brine

Anhydrous Na₂SO₄

Procedure:

Dissolve the THP-protected compound in methanol (approximately 0.1-0.2 M).

Add PTSA·H₂O to the solution.

Stir the reaction at room temperature for 1-4 hours, monitoring by TLC. Gentle warming (e.g.,

to 40 °C) may be required for less reactive substrates.

Once the reaction is complete, quench by adding saturated aqueous NaHCO₃ solution until

the mixture is neutral or slightly basic.

Remove the methanol under reduced pressure.

Extract the aqueous residue with EtOAc (3x).

Combine the organic layers, wash with brine, and dry over anhydrous Na₂SO₄.
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Filter and concentrate to yield the deprotected bromochlorophenol, which can be further

purified by column chromatography or recrystallization if necessary.

Safety and Handling
THP-protected bromochlorobenzenes should be handled with appropriate safety precautions in

a well-ventilated fume hood. While specific toxicity data is not available for all isomers, related

compounds such as bromochlorophenols are known to be irritants.[10][11]

Personal Protective Equipment (PPE): Wear safety glasses, a lab coat, and chemical-

resistant gloves.

Inhalation: Avoid inhaling dust or vapors.

Skin and Eye Contact: Avoid contact with skin and eyes. In case of contact, rinse thoroughly

with water.

Storage: Store in a cool, dry, and well-ventilated area away from strong acids and oxidizing

agents.

Always consult the Material Safety Data Sheet (MSDS) for the specific bromochlorophenol

starting material and related reagents before commencing any experimental work.

Conclusion
THP-protected bromochlorobenzenes are highly valuable and versatile intermediates in organic

synthesis. Their stability to a wide range of reaction conditions, coupled with the predictable

chemoselectivity of the C-Br versus C-Cl bond in cross-coupling reactions, allows for the

strategic and controlled construction of complex molecular frameworks. The straightforward

methods for their synthesis and deprotection further enhance their utility. This guide provides

the foundational knowledge and practical protocols to enable researchers to confidently and

effectively employ these powerful building blocks in their synthetic endeavors.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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